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Compound of Interest

Compound Name: (E)-3-Undecene

Cat. No.: B091121

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(E)-3-Undecene is a long-chain unsaturated hydrocarbon with potential applications in various
research fields, including antimicrobial drug development and chemical ecology. This technical
guide provides a comprehensive overview of its chemical properties, potential biological
activities, and detailed experimental protocols for its synthesis and analysis. While direct
research on (E)-3-Undecene is limited, this document extrapolates from studies on structurally
related compounds to propose potential mechanisms of action and guide future research
endeavors.

Chemical and Physical Properties

(E)-3-Undecene, a monounsaturated alkene, possesses a range of physicochemical properties
that are crucial for understanding its potential biological interactions and for developing
appropriate experimental methodologies.
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Property Value Source

Molecular Formula Ci1H22 --INVALID-LINK--
Molecular Weight 154.29 g/mol --INVALID-LINK--
IUPAC Name (3E)-undec-3-ene --INVALID-LINK--
CAS Number 1002-68-2 --INVALID-LINK--

o . 191.0 to 192.0 °C at 760 mm
Boiling Point ) --INVALID-LINK--
Hg (estimated)

Flash Point 140.0 °F (59.8 °C) (estimated) --INVALID-LINK--

- 0.4006 mg/L at 25 °C
Water Solubility (estimated) ~-INVALID-LINK--
estimate

logP (o/w) 6.082 (estimated) ~-INVALID-LINK--

Colorless to pale yellow clear
Appearance o ) --INVALID-LINK--
liquid (estimated)

Potential Research Applications

While direct studies on (E)-3-Undecene are not abundant, research on structurally similar long-
chain unsaturated hydrocarbons suggests several promising avenues for investigation.

Antimicrobial and Antifungal Activity

Unsaturated hydrocarbons and fatty acids are known to exhibit antimicrobial and antifungal
properties.[1][2] The presence of a double bond in the aliphatic chain can disrupt the integrity of
microbial cell membranes, leading to increased fluidity and permeability.[3][4] This disruption
can inhibit essential cellular processes and ultimately lead to cell death. (E)-3-Undecene, with
its C11 backbone and a trans-double bond, is a prime candidate for investigation as a novel
antimicrobial or antifungal agent.

Pheromonal Activity

Undecene isomers have been identified as components of insect pheromones. For instance,
some insects use specific isomers of undecene for chemical communication, including alarm
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signaling and aggregation.[5][6] The specific geometry and position of the double bond are
often critical for biological activity. Therefore, (E)-3-Undecene should be investigated for its
potential role as a pheromone or a modulator of pheromonal communication in various insect
species, which could have applications in pest management.

Cytotoxicity and Anticancer Research

Some volatile hydrocarbons have demonstrated cytotoxic effects against cancer cell lines.[7][8]
The lipophilic nature of these compounds allows them to interact with cell membranes,
potentially inducing apoptosis or necrosis. The cytotoxic potential of (E)-3-Undecene against
various cancer cell lines warrants investigation to determine its efficacy and mechanism of
action.

Proposed Mechanism of Action: Membrane
Disruption

Based on the known effects of unsaturated hydrocarbons on biological membranes, a plausible
mechanism of action for the potential biological activities of (E)-3-Undecene is the disruption of
cell membrane integrity.

Caption: Proposed mechanism of (E)-3-Undecene’'s biological activity.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, characterization, and
biological evaluation of (E)-3-Undecene.

Synthesis of (E)-3-Undecene via Wittig Reaction

The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes.[9][10][11]
This protocol describes the synthesis of (E)-3-Undecene from octanal and the appropriate
phosphonium ylide.

Caption: Workflow for the Wittig synthesis of (E)-3-Undecene.

Materials:
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e Propyltriphenylphosphonium bromide

e n-Butyllithium (n-BuLi) in hexanes

e Octanal

e Anhydrous tetrahydrofuran (THF)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride (NH4Cl)
o Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Hexane

Procedure:

e Ylide Generation: In a flame-dried, two-necked round-bottom flask under an argon
atmosphere, suspend propyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF. Cool
the suspension to 0 °C in an ice bath.

e Slowly add n-butyllithium (1.0 eq) dropwise to the suspension. The solution will turn a deep
red or orange color, indicating the formation of the ylide. Stir the reaction mixture at 0 °C for
30 minutes and then at room temperature for 1 hour.

o Wittig Reaction: Cool the ylide solution back to 0 °C. Add a solution of octanal (1.0 eq) in
anhydrous THF dropwise.

 Allow the reaction to warm to room temperature and stir overnight.
o Work-up: Quench the reaction by slowly adding saturated aqueous NHaCl.
o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic layers, wash with brine, and dry over anhydrous MgSOa.
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« Filter the solution and concentrate the solvent under reduced pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel using
hexane as the eluent to obtain pure (E)-3-Undecene.

Characterization by GC-MS and NMR

5.2.1 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an essential technique for confirming the purity and identity of volatile compounds
like (E)-3-Undecene.[12][13]

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer (e.g., Agilent GC-MS system).

e Capillary column suitable for hydrocarbon analysis (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 ym
film thickness).

GC Conditions:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to
250 °C, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Mode: Split (split ratio 50:1).

Injection Volume: 1 pL.

MS Conditions:

e lon Source: Electron lonization (El) at 70 eV.

e Mass Range: m/z 40-400.

e Source Temperature: 230 °C.
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e Quadrupole Temperature: 150 °C.
5.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used to confirm the structure and stereochemistry of the
synthesized (E)-3-Undecene.[14]

Instrumentation:

* NMR spectrometer (e.g., Bruker Avance 400 MHz).

e Solvent: Deuterated chloroform (CDCIs).

Expected *H NMR (400 MHz, CDClIs3) Chemical Shifts (&, ppm):

e ~5.4 (m, 2H, -CH=CH-): Characteristic signals for the vinylic protons. The coupling constant
(J) between these protons will be approximately 15 Hz, confirming the E (trans)
configuration.

e ~2.0 (m, 4H, -CH2-CH=CH-CH:-): Protons allylic to the double bond.
e ~1.2-1.4 (m, 10H, -(CH2)s-): Methylene protons of the alkyl chain.

e ~0.9 (t, 6H, CHs-): Terminal methyl protons.

Expected 3C NMR (100 MHz, CDCIs) Chemical Shifts (3, ppm):

e ~130-132: Vinylic carbons (-CH=CH-).

e ~32-35: Allylic carbons (-CH2-CH=).

o ~22-32: Other methylene carbons in the alkyl chain.

e ~14: Terminal methyl carbons.

In Vitro Antimicrobial and Antifungal Activity Assays

This protocol outlines a method to assess the antimicrobial and antifungal activity of (E)-3-
Undecene using a broth microdilution assay to determine the Minimum Inhibitory
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Concentration (MIC).[15]

Materials:

» (E)-3-Undecene

» Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

e Fungal strains (e.g., Candida albicans, Aspergillus niger)

o Appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
o 96-well microtiter plates

e Dimethyl sulfoxide (DMSO)

» Positive control antibiotics/antifungals (e.g., ampicillin, fluconazole)

Procedure:

o Preparation of Stock Solution: Prepare a stock solution of (E)-3-Undecene in DMSO.

» Serial Dilutions: Perform two-fold serial dilutions of the (E)-3-Undecene stock solution in the
appropriate broth medium in a 96-well plate.

e Inoculum Preparation: Prepare a standardized inoculum of the microbial suspension to a
final concentration of approximately 5 x 10> CFU/mL for bacteria or 0.5-2.5 x 108 CFU/mL for
fungi.

 Inoculation: Add the microbial inoculum to each well of the microtiter plate.

o Controls: Include a positive control (microbes with a known antimicrobial agent), a negative
control (microbes with medium and DMSO), and a sterility control (medium only).

 Incubation: Incubate the plates at the optimal temperature for the respective microorganism
(e.g., 37 °C for bacteria, 30 °C for fungi) for 24-48 hours.
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o Determination of MIC: The MIC is the lowest concentration of (E)-3-Undecene that visibly
inhibits microbial growth.

In Vitro Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and can be used to
determine the cytotoxicity of (E)-3-Undecene on cancer cell lines.[16]

Materials:

e Human cancer cell lines (e.g., HeLa, MCF-7)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

e (E)-3-Undecene

e DMSO

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
¢ Solubilization buffer (e.g., DMSO or a solution of SDS in HCI)

o 96-well cell culture plates

Procedure:

o Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density and allow them to
adhere overnight.

o Treatment: Prepare serial dilutions of (E)-3-Undecene in complete medium (with a final
DMSO concentration not exceeding 0.5%). Replace the medium in the wells with the
prepared dilutions.

 Incubation: Incubate the plate for 24, 48, or 72 hours at 37 °C in a humidified CO2z incubator.
e MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

e Solubilization: Remove the medium and add the solubilization buffer to dissolve the
formazan crystals.
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» Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a
microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the ICso value (the concentration that inhibits 50% of cell growth).

Conclusion

(E)-3-Undecene represents a promising, yet underexplored, molecule with potential
applications in antimicrobial and anticancer research, as well as in the field of chemical
ecology. The protocols and information provided in this technical guide are intended to serve as
a foundation for researchers to initiate and advance the study of this compound. Further
investigation is warranted to fully elucidate its biological activities and mechanisms of action,
which could lead to the development of novel therapeutic agents or pest management
strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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